Cas no 1416243-14-5 (4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane structure
1416243-14-5 structure
Product Name:4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane
CAS No:1416243-14-5
MF:C16H25BO2
MW:260.179505109787
CID:4501235
PubChem ID:112693731
Update Time:2025-04-24

4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-(2-methylpropyl)phenyl]-
    • 4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane
    • EN300-1425820
    • 4,4,5,5-tetramethyl-2-[3-(2-methylpropyl)phenyl]-1,3,2-dioxaborolane
    • 1416243-14-5
    • CS-31068
    • [3-(2-METHYLPROPYL)PHENYL]BORONIC ACID PINACOL ESTER
    • 2-(3-Isobutylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Inchi: 1S/C16H25BO2/c1-12(2)10-13-8-7-9-14(11-13)17-18-15(3,4)16(5,6)19-17/h7-9,11-12H,10H2,1-6H3
    • InChI Key: BIVADYNBKBBAEE-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(CC(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 260.1947602Da
  • Monoisotopic Mass: 260.1947602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane Pricemore >>

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4,4,5,5-tetramethyl-2-3-(2-methylpropyl)phenyl-1,3,2-dioxaborolane Related Literature

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